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This technical guide provides a comprehensive overview of the core thermodynamic properties

of liquid n-decane (C₁₀H₂₂). A straight-chain alkane with 10 carbon atoms, decane is a

significant component of fuels like gasoline and kerosene and serves as a nonpolar solvent

and a reference fluid in various scientific applications.[1][2] Understanding its thermodynamic

behavior is crucial for process design, chemical synthesis, and computational modeling.

This document summarizes key quantitative data, outlines the principles of experimental

determination, and visualizes the relationships between physical properties.

Quantitative Thermodynamic Data
The following tables present critically evaluated data for the key thermodynamic properties of

liquid n-decane at various temperatures and pressures. Data has been compiled from

reputable sources, including the National Institute of Standards and Technology (NIST) and

other peer-reviewed studies.[3][4]

Table 1: Density of Liquid n-Decane The density of liquid decane decreases with increasing

temperature due to thermal expansion.
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Temperature (K) Pressure (kPa) Density ( kg/m ³)

293.15 100.00 731.0

293.15 10000.00 737.9

293.15 30000.00 750.9

323.15 101.3 707.6

373.15 101.3 667.4

423.15 101.3 623.7

473.15 101.3 573.9

Source: Compiled from

Cheméo[5]

Table 2: Dynamic Viscosity of Liquid n-Decane Viscosity, a measure of a fluid's resistance to

flow, decreases significantly as temperature increases.

Temperature (K) Pressure (kPa)
Dynamic Viscosity (mPa·s
or cP)

298.15 101.3 0.859

323.10 100.00 0.600

333.10 100.00 0.500

373.15 101.3 0.354

473.15 101.3 0.179

573.15 101.3 0.104

Source: Compiled from NIST,

Cheméo, and other studies[3]

[5][6]

Table 3: Isobaric Heat Capacity (Cₚ) of Liquid n-Decane Specific heat capacity is the amount of

heat required to raise the temperature of a unit mass of a substance by one degree.
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Temperature (K) Pressure (kPa)
Molar Heat
Capacity (J/mol·K)

Specific Heat
Capacity (J/kg·K)

318.15 up to 10 MPa - 2270

323.15 120.00 326.25 2293

343.15 120.00 336.21 2363

353.15 120.00 341.90 2403

373.15 up to 10 MPa - 2530

Source: Compiled

from NIST and

Cheméo[4][5]

Table 4: Thermal Conductivity of Liquid n-Decane Thermal conductivity measures the ability of

a material to conduct heat.

Temperature (K) Pressure (kPa)
Thermal Conductivity
(W/m·K)

278.0 101.3 0.141

298.0 101.3 0.138

323.0 101.3 0.133

353.0 101.3 0.128

Source: Compiled from various

experimental studies[7][8]

Table 5: Enthalpy of Vaporization (ΔHᵥₐₚ) of n-Decane This is the energy required to transform

a given quantity of a substance from a liquid into a gas at a given pressure.
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Temperature (K) Enthalpy of Vaporization (kJ/mol)

298.15 51.42

447.3 (Boiling Point) 39.58

Source: Compiled from NIST and PubChem[2]

[9]

Experimental Protocols and Methodologies
The determination of thermodynamic properties requires precise and validated experimental

techniques. While detailed, step-by-step protocols are specific to each laboratory and

instrument, the fundamental principles of the key methodologies are described below.

Calorimetry for Heat Capacity
Principle: Differential Scanning Calorimetry (DSC) is a primary technique used to measure the

heat capacity of liquids.[10] It operates by measuring the difference in heat flow required to

increase the temperature of a sample and a reference material at the same rate.[10]

Methodology Overview:

Sample Preparation: A small, precisely weighed amount of high-purity n-decane is

hermetically sealed in a sample pan (e.g., aluminum). An identical empty pan is used as a

reference.

Instrument Setup: The sample and reference pans are placed in the DSC cell. The

instrument is programmed to scan a specific temperature range at a controlled, constant

heating rate (e.g., 5-10 K/min).

Measurement: As the furnace heats both pans, heat flows into each. The instrument records

the differential heat flow needed to maintain both the sample and reference at the same

temperature. This difference is directly related to the sample's heat capacity.

Data Analysis: The resulting heat flow curve is compared against a baseline (run with two

empty pans) and calibrated using a standard material with a known heat capacity (e.g.,

sapphire). The specific heat capacity (Cₚ) is then calculated from this data.[11]
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Viscometry for Viscosity
Principle: The viscosity of liquid decane has been measured using various techniques,

including the dual-capillary viscometer.[6] This method determines viscosity by measuring the

time it takes for a fixed volume of liquid to flow through a narrow capillary tube under a known

pressure differential.

Methodology Overview:

Instrument Setup: A dual-capillary viscometer often uses two parallel capillaries, one for the

sample at the target temperature (T) and another for a reference fluid or the same fluid at a

reference temperature (T₀). This setup allows for precise ratio measurements.[6]

Temperature and Pressure Control: The sample is loaded into the viscometer, which is

housed in an oven or bath for precise temperature control. The system is pressurized to the

desired level.[6]

Flow Measurement: The time required for the liquid meniscus to pass between two calibrated

marks on the capillary is measured accurately.

Calculation: According to the Hagen-Poiseuille equation, the flow time is proportional to the

dynamic viscosity. By comparing the flow time of decane to that of a reference standard or

by using the instrument's calibration constant, the absolute viscosity can be determined.[6]

Densitometry for Density
Principle: Vibrating tube densitometry is a common and highly accurate method for determining

the density of liquids. The principle is based on the fact that the natural oscillation frequency of

a U-shaped tube changes depending on the mass (and therefore density) of the fluid it

contains.

Methodology Overview:

Sample Injection: The liquid decane sample is introduced into a thermostated, oscillating U-

shaped glass tube.

Frequency Measurement: An electromagnetic system excites the tube, causing it to oscillate

at its natural frequency. An optical sensor precisely measures this frequency.
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Calculation: The instrument is calibrated using fluids of known density (e.g., dry air and pure

water). The density of the decane sample (ρ) is then calculated from the oscillation period (τ)

using a device-specific equation of the form ρ = Aτ² - B.

Transient Hot-Wire/Plate Method for Thermal
Conductivity
Principle: The transient hot-wire or parallel-plate methods are absolute techniques for

measuring thermal conductivity.[7] They involve monitoring the temperature rise of a heating

element (a wire or plate) submerged in the liquid over a short period.

Methodology Overview:

Apparatus: A thin platinum wire or a flat plate is submerged in the liquid decane sample

within a temperature-controlled cell.[7][8]

Heating Pulse: A constant voltage is applied, creating a step-wise heat flux from the element

into the fluid.

Temperature Monitoring: The temperature change of the heating element is recorded with

high temporal resolution. The element itself often acts as the thermometer by measuring its

change in electrical resistance.

Data Analysis: The thermal conductivity of the liquid is determined by analyzing the

relationship between the temperature rise and the logarithm of time. This method is designed

to be fast enough to minimize the effects of natural convection.[8]

Visualizations of Workflows and Relationships
To better illustrate the processes and concepts involved, the following diagrams were

generated using Graphviz.
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Caption: Generalized workflow for determining a thermodynamic property.
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Caption: Influence of temperature on key liquid decane properties.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Thermodynamic
Properties of Liquid Decane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7769320#thermodynamic-properties-of-liquid-
decane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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